N-(2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl)-4-methoxybenzamide

• IUPAC Name: N-[2-(2-fluorophenyl)-4-oxochromen-6-yl]-4-methoxybenzamide
• InChI: InChI=1S/C23H16FNO4/c1-28-16-9-6-14(7-10-16)23(27)25-15-8-11-21-18(12-15)20(26)13-22(29-21)17-4-2-3-5-19(17)24/h2-13H,1H3,(H,25,27)
• InChI Key: MVHZTWVPHOADBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=CC=C4F
• Molecular Formula: C23H16FNO4
• Molecular Weight: 389.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the chromen-6-yl and fluorophenyl groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Without specific information on the reactions of this compound, it’s difficult to provide a detailed chemical reactions analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Neurological Research

Compounds with similar structures have been used in neurological research, particularly in the study of neurotoxicity and the development of treatments for neurological disorders.

Materials Science

In materials science, fluorinated compounds have been used in the development of new materials due to their unique physical and chemical properties.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Given the lack of specific target identification, it is challenging to predict the exact biochemical pathways that this compound might influence .

Pharmacokinetics

The compound may undergo metabolic transformations such as hydroxylation and reduction .

Result of Action

Based on its structural similarity to other compounds, it may have a range of potential effects, including modulation of enzyme activity, alteration of cellular signaling pathways, and potential impacts on cell growth and proliferation .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future directions for research involving this compound would depend on its properties and potential applications. It could be studied for its potential uses in various fields, such as medicine or materials science.